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Compound of Interest

Compound Name: N-Nonylaniline

Cat. No.: B15493716

An In-depth Technical Guide to 4-Nonylaniline

A Note on Nomenclature: The term "N-Nonylaniline" is ambiguous and not commonly used in
chemical literature. It is likely that the intended compound is an isomer of nonylaniline, with the
most common being 4-Nonylaniline, where the nonyl group is attached at the fourth position of
the aniline ring. This guide will focus on 4-Nonylaniline.

This technical guide provides a summary of the key chemical and physical properties of 4-
Nonylaniline, targeted at researchers, scientists, and drug development professionals. Due to
the limited availability of detailed experimental data in the public domain, this document
presents the known properties of 4-Nonylaniline and offers generalized experimental workflows
for related compounds to serve as a reference.

Core Compound Information

Below is a summary of the key identifiers and properties for 4-Nonylaniline.
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Property Value Reference
CAS Number 37529-29-6 [11[2]
Molecular Formula CisH2sN [1][2]
Molecular Weight 219.37 g/mol [1]

IUPAC Name 4-nonylaniline [2]
Synonyms p-Nonylaniline [2]

Density 0.94£0.1 g/cm?3 [1]

Boiling Point 333.2£11.0 °C at 760 mmHg [1]

Flash Point 143.2+8.3 °C [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 4-Nonylaniline are not readily
available in the reviewed literature. However, a general approach to the synthesis of 4-
alkylanilines involves the Friedel-Crafts alkylation of aniline, followed by reduction, or the
Suzuki coupling of a protected aniline with an appropriate alkyl boronic acid.

A generalized workflow for the synthesis of a 4-alkylaniline is presented below.

Generalized Synthesis of 4-Alkylanilines
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A generalized workflow for the synthesis of 4-alkylanilines.
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Analytical Characterization

The characterization of 4-Nonylaniline would typically involve a combination of spectroscopic
and chromatographic techniques to confirm its identity and purity. A logical workflow for the
analytical characterization is depicted below.

Analytical Workflow for 4-Nonylaniline
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A logical workflow for the analytical characterization of 4-Nonylaniline.

Applications and Biological Activity

Specific applications and detailed biological activity for 4-Nonylaniline are not extensively
documented. However, aniline and its derivatives are important intermediates in various
industries.

Potential Applications of Aniline Derivatives

Aniline Derivatives
(e.g., 4-Nonylaniline)

(Polymer Synthesis) (Dye & Pigment Manufacturing) (Pharmaceutical Intermediates) (Agrochemical Production)

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15493716?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15493716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Potential industrial applications of aniline derivatives.

Aniline derivatives can exhibit a range of biological activities, and some have been investigated
for their potential as therapeutic agents. For instance, certain substituted anilinoquinazolines
have been studied for their cytotoxic effects against cancer cell lines. While no specific
signaling pathways have been identified for 4-Nonylaniline, related compounds have been
shown to interact with various biological targets. Further research would be necessary to
determine the specific biological role, if any, of 4-Nonylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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